![molecular formula C15H19NO4 B4403174 3-[(2,6-dimethyl-4-morpholinyl)carbonyl]phenyl acetate](/img/structure/B4403174.png)
3-[(2,6-dimethyl-4-morpholinyl)carbonyl]phenyl acetate
Overview
Description
3-[(2,6-dimethyl-4-morpholinyl)carbonyl]phenyl acetate, also known as DMAC, is a chemical compound that has been widely studied for its potential applications in scientific research. DMAC is a member of the class of compounds known as carbamates, which have been shown to have a range of biological and pharmacological effects.
Mechanism of Action
The mechanism of action of 3-[(2,6-dimethyl-4-morpholinyl)carbonyl]phenyl acetate is not fully understood, but it is thought to involve the inhibition of enzymes known as acetylcholinesterases. These enzymes are involved in the breakdown of the neurotransmitter acetylcholine, which is important for the proper functioning of the nervous system. By inhibiting these enzymes, this compound may be able to enhance the activity of acetylcholine and improve cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in vitro and in vivo. In addition to its effects on protein-protein interactions and acetylcholinesterase activity, this compound has been shown to inhibit the growth of cancer cells and to have anti-inflammatory effects. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(2,6-dimethyl-4-morpholinyl)carbonyl]phenyl acetate in lab experiments is its ability to inhibit protein-protein interactions, which can be useful in the study of a variety of biological processes. However, this compound can also be toxic at high concentrations, making it important to use appropriate safety precautions when handling the compound. Additionally, the mechanism of action of this compound is not fully understood, which may limit its usefulness in certain types of experiments.
Future Directions
There are many potential future directions for research involving 3-[(2,6-dimethyl-4-morpholinyl)carbonyl]phenyl acetate. One area of interest is in the development of this compound-based therapies for cancer treatment, particularly in combination with other drugs. Another potential application is in the study of neurodegenerative diseases such as Alzheimer's disease, where this compound may be able to improve cognitive function and slow the progression of the disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in a variety of biological systems.
Scientific Research Applications
3-[(2,6-dimethyl-4-morpholinyl)carbonyl]phenyl acetate has been studied for its potential use as a tool compound in a variety of scientific research applications. One area of interest is in the study of protein-protein interactions, where this compound has been shown to inhibit the interaction between two proteins known as p53 and MDM2. This interaction is important in the regulation of the cell cycle and is often disrupted in cancer cells, making this compound a potential therapeutic agent for cancer treatment.
properties
IUPAC Name |
[3-(2,6-dimethylmorpholine-4-carbonyl)phenyl] acetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO4/c1-10-8-16(9-11(2)19-10)15(18)13-5-4-6-14(7-13)20-12(3)17/h4-7,10-11H,8-9H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABBJAMFPUZHSDU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C(=O)C2=CC(=CC=C2)OC(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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